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Compound of Interest

Compound Name: Cyclopropanotropine Benzylate

CAS No.: 575463-96-6

Cat. No.: B133995 Get Quote

Cyclopropanotropine Benzylate, also known as Cyclopropyltropine Benzylate, is a synthetic

derivative of tropine.[1] Its chemical structure is characterized by a tropane core, a benzilate

ester group, and a cyclopropyl modification. This architecture places it firmly within the class of

anticholinergic agents, sharing a common heritage with well-known tropane alkaloids and

synthetic analogs.

Chemical Identity:

Chemical Name: Cyclopropanotropine Benzylate

CAS Number: 575463-96-6[1]

Molecular Formula: C₂₃H₂₅NO₃[1]

Molecular Weight: 363.45 g/mol [1]

The structural similarities to potent anticholinergics like atropine and benztropine are critical for

understanding its potential pharmacological and toxicological profile. The tropane moiety is a

recognized pharmacophore for muscarinic acetylcholine receptor antagonism.

Section 2: Inferred Hazard Identification and
Classification
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Based on the high toxicity of analogous compounds such as atropine and benztropine, it is

prudent to handle Cyclopropanotropine Benzylate as a substance with a high degree of

acute toxicity.[1][2][3]

Anticipated GHS Classification:

Acute Toxicity (Oral): Category 1 or 2 (Fatal if swallowed)[1][2][3]

Acute Toxicity (Dermal): Category 2 or 3 (Fatal or toxic in contact with skin)[1][2]

Acute Toxicity (Inhalation): Category 2 (Fatal if inhaled)[3]

Specific Target Organ Toxicity (Single Exposure): Category 1 (Causes damage to organs,

particularly the central and peripheral nervous system)[1]

Primary Hazards:

Potent Anticholinergic Effects: The primary toxicological concern is the induction of a severe

anticholinergic toxidrome, even at low doses. Symptoms can include dry mouth, blurred

vision, dilated pupils, tachycardia, urinary retention, and constipation.[4][5][6]

Central Nervous System (CNS) Effects: Due to its potential to cross the blood-brain barrier,

significant CNS effects are anticipated. These can range from dizziness and confusion to

agitation, delirium, hallucinations, and convulsions.[4][5][7][8]

Cardiovascular Effects: Tachycardia and other cardiac arrhythmias are a known risk with

anticholinergic agents.

Eye Irritation: Direct contact may cause serious eye irritation.[9]

Skin Irritation: May cause skin irritation upon contact.[9][10]

Section 3: Safe Handling, Storage, and Personal
Protective Equipment (PPE)
Given the inferred high potency, all handling of Cyclopropanotropine Benzylate should occur

in a controlled laboratory environment with appropriate engineering controls and personal
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protective equipment.

Engineering Controls:

Fume Hood: All weighing and solution preparation must be conducted in a certified chemical

fume hood to prevent inhalation of airborne particles.

Ventilation: The laboratory should be well-ventilated to minimize background exposure.[11]

Personal Protective Equipment (PPE):

Respiratory Protection: For any procedures with a risk of aerosolization, a NIOSH-approved

respirator is recommended.

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Nitrile or other chemically resistant gloves should be worn at all times.

Change gloves immediately if contamination is suspected.

Body Protection: A lab coat must be worn. For larger quantities, a chemically resistant apron

is advised.

Storage:

Container: Keep the container tightly sealed in a cool, dry, and well-ventilated area.[11]

Security: Store in a locked cabinet or other secure location to prevent unauthorized access.

Light Sensitivity: Protect from light.

Section 4: First-Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Emergency Protocol:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[3][8]
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Skin Contact: Remove all contaminated clothing. Immediately flush the affected area with

copious amounts of water for at least 15 minutes. Seek medical attention.[7][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[7][8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[7]

Note for Medical Professionals: The patient may be experiencing a severe anticholinergic

toxidrome. Treatment is primarily symptomatic and supportive. In severe cases of poisoning,

the administration of a cholinesterase inhibitor like physostigmine salicylate may be considered

to reverse the anticholinergic effects.[7]

Section 5: Inferred Toxicological Profile
The toxicological properties of Cyclopropanotropine Benzylate are predicted based on its

anticholinergic mechanism of action. It is expected to act as a competitive antagonist of

muscarinic acetylcholine receptors in both the central and peripheral nervous systems.

System Anticipated Effects
Analogous Compound

Evidence

Central Nervous System

Dizziness, confusion, memory

impairment, agitation, delirium,

hallucinations, convulsions.[4]

[5]

Benztropine and other

anticholinergics are known to

cause a range of CNS side

effects.[4][5][7][8]

Peripheral Nervous System

Dry mouth, blurred vision,

dilated pupils, urinary

retention, constipation,

tachycardia.[4][5][6]

These are classic symptoms of

atropine and scopolamine

poisoning.[6]

Cardiovascular System
Tachycardia, potential for

arrhythmias.

A common effect of systemic

anticholinergic exposure.

Acute Toxicity Data for Analogous Compounds:
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Compound Route LD50/TDLO Species

Atropine Oral LD50: 75 mg/kg Mouse[2]

Atropine Oral LD50: 500 mg/kg Rat[2]

Atropine Inhalation - Fatal if inhaled[3]

Benztropine Mesylate Oral LD50: 91 mg/kg Mouse[8]

Benztropine Mesylate Oral LD50: 940 mg/kg Rat[8]

Tropine
Oral, Dermal,

Inhalation
- Toxic

Section 6: Experimental Workflows and Risk
Mitigation
A systematic approach to risk assessment is crucial when working with potent, uncharacterized

compounds. The following workflow is recommended for any new experiment involving

Cyclopropanotropine Benzylate.
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Phase 1: Planning & Assessment

Phase 2: Preparation & Controls

Phase 3: Execution & Monitoring

Phase 4: Decontamination & Disposal

Identify Experimental Need for
Cyclopropanotropine Benzylate

Review Analog Compound Data
(Atropine, Benztropine)

Gather Safety Intel

Conduct Formal Risk Assessment:
- Quantity to be used

- Potential for aerosolization
- Waste disposal route

Inform Risk

Verify Engineering Controls:
- Fume hood certification

- Emergency shower/eyewash access

Define Control Needs

Assemble & Inspect PPE:
- Respirator (if needed)

- Gloves, Goggles, Lab Coat

Ensure Personnel Safety

Prepare Emergency Spill Kit &
Review First-Aid Procedures

Prepare for Contingencies

Execute Experiment in Fume Hood
(Weighing, Dissolving, Reaction)

Proceed with Caution

Label All Solutions Clearly
'POTENT ANTICHOLINERGIC'

Monitor for Signs of Exposure
(Self & Colleagues) Decontaminate Work Surfaces

Post-Experiment

Dispose of Waste via
Approved Hazardous Waste Stream

Document Experiment & Any
Incidents/Observations

Click to download full resolution via product page

Caption: Risk Mitigation Workflow for Cyclopropanotropine Benzylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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